Cas no 2228731-57-3 (3-(3-bromo-5-methoxypyridin-4-yl)-3,3-difluoropropan-1-ol)

• Product Name: 3-(3-bromo-5-methoxypyridin-4-yl)-3,3-difluoropropan-1-ol
• CAS No: 2228731-57-3
• MF: C₉H₁₀BrF₂NO₂
• MW: 282.082008838654
• CID: 5879869
• PubChem ID: 165703745
• Update Time: 2025-10-28

3-(3-bromo-5-methoxypyridin-4-yl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methoxypyridin-4-yl)-3,3-difluoropropan-1-ol
• EN300-1951380
• 2228731-57-3

• Inchi： 1S/C9H10BrF2NO2/c1-15-7-5-13-4-6(10)8(7)9(11,12)2-3-14/h4-5,14H,2-3H2,1H3
• InChI Key： MIUKUBUGIFJCBC-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1C(CCO)(F)F)OC

Computed Properties

• Exact Mass: 280.98630g/mol
• Monoisotopic Mass: 280.98630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4Ų

Additional information on 3-(3-bromo-5-methoxypyridin-4-yl)-3,3-difluoropropan-1-ol

Introduction to 3-(3-bromo-5-methoxypyridin-4-yl)-3,3-difluoropropan-1-ol (CAS No. 2228731-57-3)

3-(3-bromo-5-methoxypyridin-4-yl)-3,3-difluoropropan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2228731-57-3, represents a promising candidate for further exploration in drug discovery and material science. The presence of both bromo and methoxy substituents on the pyridine ring, combined with the difluoropropyl side chain, endows it with distinct reactivity and potential biological activity.

The molecular structure of 3-(3-bromo-5-methoxypyridin-4-yl)-3,3-difluoropropan-1-ol consists of a pyridine core modified at the 3-position with a bromine atom and at the 5-position with a methoxy group. The 4-position of the pyridine ring is linked to a propanol moiety, which is further substituted with two fluorine atoms at the 3-position. This specific arrangement of functional groups makes it an intriguing subject for synthetic chemists and medicinal biologists seeking novel scaffolds for therapeutic applications.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The incorporation of fluorine atoms into drug molecules has been widely recognized as a key strategy in medicinal chemistry to optimize drug efficacy and safety. The compound CAS No. 2228731-57-3 exemplifies this trend by featuring two fluorine atoms in its structure, which may contribute to its potential as a pharmacophore.

The bromo substituent on the pyridine ring also plays a crucial role in the reactivity and functionality of this compound. Bromine is known to be a versatile handle for further chemical modifications, allowing for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are commonly employed in the synthesis of complex organic molecules. This feature makes 3-(3-bromo-5-methoxypyridin-4-yl)-3,3-difluoropropan-1-ol a valuable intermediate in the construction of more elaborate molecular architectures.

Research into CAS No. 2228731-57-3 has been driven by its potential applications in various therapeutic areas. Pyridine derivatives are well-documented for their biological activity across multiple targets, including enzymes and receptors involved in inflammatory responses, neurotransmission, and cancer pathways. The methoxy group on the pyridine ring may enhance solubility and metabolic stability, while the difluoropropyl side chain could influence lipophilicity and membrane permeability.

Recent studies have highlighted the importance of structurally diverse compounds in drug discovery pipelines. The unique combination of substituents in CAS No. 2228731-57-3 positions it as a candidate for investigating novel mechanisms of action. For instance, modifications at the pyridine core can lead to altered interactions with biological targets, potentially resulting in new therapeutic interventions. The presence of both bromo and fluorine atoms provides multiple opportunities for derivatization, enabling researchers to fine-tune properties such as binding affinity and selectivity.

The synthesis of CAS No. 2228731-57-3 involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps typically include halogenation reactions at specific positions on the pyridine ring followed by functional group interconversions involving the difluoropropyl side chain. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing costs and improving scalability.

In addition to its pharmaceutical potential, CAS No. 2228731-57-3 may find applications in materials science due to its rigid pyridine framework and diverse functional groups. Such compounds can serve as building blocks for designing advanced materials with tailored properties, such as liquid crystals or organic semiconductors. The interplay between electronic effects induced by fluorine atoms and steric hindrance from bromo substituents could lead to novel material behaviors worth exploring.

The exploration of CAS No. 2228731-57-3 also aligns with broader trends in green chemistry aimed at sustainable synthesis practices. Efforts are underway to develop methodologies that minimize waste generation and hazardous reagent usage while maintaining high efficiency. Future research may focus on catalytic approaches or flow chemistry techniques that could streamline the production process for this compound without compromising quality.

In conclusion,CAS No. 2228731–57–3 (also known as *three-(three-bromo-five-methoxy-pyridin-four-yil)-three-three-difluoro-propan-one-one*) holds significant promise as both a synthetic intermediate and a potential therapeutic agent*. Its unique structural features—comprising* three-bromo-five-methoxy-pyridin-four-yil *and* three-three-difluoro-propan-one-one*—make it an attractive candidate for further investigation across multiple disciplines including medicinal chemistry,* bioorganic synthesis,* material science,*and* green chemistry*. Continued research into this compound will likely uncover new applications that contribute to scientific advancement while adhering to sustainable practices.